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Compound of Interest

Compound Name: 4-Chloro-2-phenylpyridine

Cat. No.: B1303127 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction: 4-Chloro-2-phenylpyridine has emerged as a pivotal building block in medicinal

chemistry, offering a versatile scaffold for the synthesis of a diverse array of biologically active

molecules. Its unique structural features, including a reactive chlorine atom at the 4-position

and a phenyl group at the 2-position, allow for strategic modifications to explore structure-

activity relationships (SAR) and develop novel therapeutic agents. This document provides

detailed application notes and experimental protocols for the utilization of 4-chloro-2-
phenylpyridine in the synthesis of key drug candidates, including kinase inhibitors and positive

allosteric modulators of muscarinic acetylcholine receptors.

Key Synthetic Applications
The reactivity of the chlorine atom in 4-chloro-2-phenylpyridine makes it an ideal substrate

for various cross-coupling reactions, most notably the Suzuki and Sonogashira reactions.

These transformations enable the introduction of a wide range of substituents at the 4-position,

leading to the generation of extensive compound libraries for drug discovery programs.

Synthesis of M4 Muscarinic Acetylcholine Receptor
(mAChR) Positive Allosteric Modulators (PAMs)
M4 mAChR PAMs are a promising class of drugs for the treatment of neuropsychiatric

disorders such as schizophrenia and Alzheimer's disease.[1][2] The 2-phenylpyridine core is a
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common feature in many potent and selective M4 PAMs.

Workflow for the Synthesis of 2-Phenyl-4-(1H-pyrazol-4-yl)pyridine Derivatives:
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4-Chloro-2-phenylpyridine

Suzuki Coupling with
1-Boc-pyrazole-4-boronic acid pinacol ester

tert-Butyl 4-(2-phenylpyridin-4-yl)-1H-pyrazole-1-carboxylate

Boc Deprotection

2-Phenyl-4-(1H-pyrazol-4-yl)pyridine

N-Alkylation

Target M4 mAChR PAMs
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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